Cas no 1192656-37-3 (1-(3-methoxybenzoyl)piperazine trifluoroacetate)

• Product Name: 1-(3-methoxybenzoyl)piperazine trifluoroacetate
• CAS No: 1192656-37-3
• MF: C₁₄H₁₇F₃N₂O₄
• MW: 334.290994405746
• MDL: MFCD11841221
• CID: 4576616
• Update Time: 2025-06-07

1-(3-methoxybenzoyl)piperazine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxybenzoyl)piperazine trifluoroacetate
• 1-(3-methoxybenzoyl)piperazine trifluoroacetate

• MDL： MFCD11841221
• Inchi： 1S/C12H16N2O2.C2HF3O2/c1-16-11-4-2-3-10(9-11)12(15)14-7-5-13-6-8-14;3-2(4,5)1(6)7/h2-4,9,13H,5-8H2,1H3;(H,6,7)
• InChI Key： YWDYFVBKJZIRER-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC(OC)=C2)CCNCC1.C(O)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(3-methoxybenzoyl)piperazine trifluoroacetate

1-(3-Methoxybenzoyl)piperazine Trifluoroacetate: A Comprehensive Overview

1-(3-Methoxybenzoyl)piperazine Trifluoroacetate (CAS No. 1192656-37-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a research tool in medicinal chemistry. In this article, we will delve into the structural features, synthesis, pharmacological properties, and recent advancements associated with this compound.

The molecular structure of 1-(3-methoxybenzoyl)piperazine trifluoroacetate is defined by a piperazine ring substituted with a 3-methoxybenzoyl group and a trifluoroacetyl moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, serves as a versatile scaffold for various chemical modifications. The 3-methoxybenzoyl group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. The trifluoroacetyl group, on the other hand, contributes to the compound's stability and solubility properties.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine's ability to form hydrogen bonds and its capacity to act as a rigid linker make it an ideal candidate for drug design. The substitution pattern on the piperazine ring plays a crucial role in determining the compound's pharmacokinetic properties. For instance, the presence of electron-donating groups like methoxy can enhance solubility and improve absorption in biological systems.

The synthesis of 1-(3-methoxybenzoyl)piperazine trifluoroacetate involves a multi-step process that typically begins with the preparation of the benzoyl derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize reaction conditions, leading to higher yields and improved purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates.

Pharmacological studies on this compound have revealed its potential as an inhibitor of certain enzymes and receptors. The trifluoroacetyl group has been shown to enhance bioavailability by reducing susceptibility to metabolic degradation. Furthermore, computational modeling studies have provided insights into the compound's binding affinity towards target proteins, paving the way for its application in therapeutic areas such as oncology and neurodegenerative diseases.

One area of active research is the exploration of 1-(3-methoxybenzoyl)piperazine trifluoroacetate as a lead compound for drug development. Its structural flexibility allows for further modification to improve potency and selectivity. For instance, substituting the methoxy group with other electron-donating or withdrawing groups could yield derivatives with enhanced pharmacological profiles.

In conclusion, 1-(3-methoxybenzoyl)piperazine trifluoroacetate (CAS No. 1192656-37-3) stands out as a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and pharmacological profiling, positions it as a valuable tool for researchers in academia and industry alike.